Cas no 37441-49-9 (2-(4-aminophenyl)-1lambda6,2-thiazinane-1,1-dione)

2-(4-aminophenyl)-1lambda6,2-thiazinane-1,1-dione structure
37441-49-9 structure
Product Name:2-(4-aminophenyl)-1lambda6,2-thiazinane-1,1-dione
CAS No:37441-49-9
MF:C10H14N2O2S
MW:226.295361042023
MDL:MFCD09261780
CID:1483181
PubChem ID:16642506
Update Time:2025-09-24

2-(4-aminophenyl)-1lambda6,2-thiazinane-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(tetrahydro-1,1-dioxido-2H-1,2-thiazin-2-yl)-
    • 4-(1,1-Dioxo-1lambda*6*-[1,2]thiazinan-2-yl)-phenylamine
    • 4-(1,1-dioxothiazinan-2-yl)aniline
    • 2-(4-aminophenyl)-1lambda6,2-thiazinane-1,1-dione
    • AKOS000301920
    • STK787832
    • MFCD09261780
    • 2-(4-Aminophenyl)-1,2-thiazinane 1,1-dioxide
    • EN300-1710058
    • VS-03538
    • 4-(1,1-dioxido-1,2-thiazinan-2-yl)aniline
    • DTXSID00586455
    • 2-(4-AMINOPHENYL)-1??,2-THIAZINANE-1,1-DIONE
    • 37441-49-9
    • CS-0236462
    • 2-(4-aminophenyl)-1
    • 2-(4-Aminophenyl)-1lambda~6~,2-thiazinane-1,1-dione
    • JQNMBOVVLNFRBE-UHFFFAOYSA-N
    • BBL012825
    • F83157
    • Benzenamine, 4-(tetrahydro-2H-1,2-thiazin-2-yl)-, S,S-dioxide
    • SCHEMBL1030597
    • E?,2-thiazinane-1,1-dione
    • MDL: MFCD09261780
    • Inchi: 1S/C10H14N2O2S/c11-9-3-5-10(6-4-9)12-7-1-2-8-15(12,13)14/h3-6H,1-2,7-8,11H2
    • InChI Key: JQNMBOVVLNFRBE-UHFFFAOYSA-N
    • SMILES: S1(CCCCN1C1C=CC(=CC=1)N)(=O)=O

Computed Properties

  • Exact Mass: 226.07772
  • Monoisotopic Mass: 226.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 63.4

2-(4-aminophenyl)-1lambda6,2-thiazinane-1,1-dione Security Information

  • HazardClass:IRRITANT

2-(4-aminophenyl)-1lambda6,2-thiazinane-1,1-dione Pricemore >>

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